5-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine

• IUPAC Name: 5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H12N4O2S/c1-7-10(20-13(14)15-7)12-16-11(17-19-12)8-3-5-9(18-2)6-4-8/h3-6H,1-2H3,(H2,14,15)
• InChI Key: PEEXLJHAWPOCFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C13H12N4O2S
• Molecular Weight: 288.33 g/mol

Description

5-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine, also known as MOT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine is not fully understood, but it is believed to act by inhibiting certain enzymes and modulating cellular signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in cellular energy metabolism.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it has anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to modulate cellular signaling pathways involved in energy metabolism and apoptosis. In vivo studies have shown that it has anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine in lab experiments is its potential as a multi-targeted drug. It has been shown to have activity against multiple targets, which could make it useful in treating complex diseases. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to optimize its use.

Future Directions

There are several future directions for research on 5-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its use as a multi-targeted drug by identifying its most effective combinations with other drugs. Additionally, its potential use as a herbicide could be further explored. Finally, its potential use in treating neurological disorders could be investigated, as it has been shown to have neuroprotective effects in vitro.

Scientific Research Applications

5-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-amine has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and agriculture. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, anti-cancer, and anti-microbial properties. In biochemistry, it has been studied for its ability to inhibit certain enzymes and modulate cellular signaling pathways. In agriculture, it has been investigated for its potential use as a herbicide.